
Technical Safety & Handling Guide: 4-Chloro-2'-
ethylbenzophenone

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: 4-Chloro-2'-ethylbenzophenone

CAS No.: 951884-76-7

Cat. No.: B1324047 Get Quote

Document Control:

Type: Technical Whitepaper / Expanded SDS

Subject: 4-Chloro-2'-ethylbenzophenone (Ortho-isomer analog)

Applicability: Drug Discovery, Organic Synthesis, Agrochemical Development

Status: Research Grade / Intermediate

Executive Summary & Chemical Identity[1]
4-Chloro-2'-ethylbenzophenone is a halogenated diaryl ketone utilized primarily as a

photopolymerization initiator and a structural intermediate in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs) and lipophilic agrochemicals.

Unlike its para-substituted isomer (4-Chloro-4'-ethylbenzophenone), the 2'-ethyl isomer

possesses significant steric hindrance near the carbonyl center. This structural nuance alters its

reactivity profile, melting point, and metabolic stability, necessitating specific handling protocols

distinct from generic benzophenones.
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Parameter Detail

Chemical Name (4-chlorophenyl)(2-ethylphenyl)methanone

Molecular Formula C₁₅H₁₃ClO

Molecular Weight 244.72 g/mol

CAS Number
Not Standardized (Analogous to 71766-56-8 for

p-isomer)

SMILES CCC1=CC=CC=C1C(=O)C2=CC=C(Cl)C=C2

Physical State
Viscous pale-yellow oil or low-melting solid (due

to ortho-substitution symmetry breaking)

Hazard Identification & Risk Assessment (GHS)
Note: As a specialized research intermediate, specific toxicological data is derived from

Structure-Activity Relationship (SAR) analysis of closely related chlorinated benzophenones.

GHS Classification
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Hazardous to the Aquatic Environment (Chronic): Category 2 (Toxic to aquatic life with long-

lasting effects).[2][3]

The "Ortho-Effect" Risk Factor
Researchers must note that the 2'-ethyl group increases lipophilicity (LogP ~4.8) while

preventing easy enzymatic attack at the carbonyl. This suggests a higher potential for

bioaccumulation compared to unhindered benzophenones.

Hazard Decision Tree (Graphviz)
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Exposure Event

Identify Contact Type

Inhalation (Vapor/Mist) Dermal/Ocular Contact

Evacuate to Fresh Air
Support Respiration

Rinse 15min (PEG-400 or Water)
Remove Contaminated Clothing

Seek Medical Review
(Flag: Chlorinated Aromatic)

Click to download full resolution via product page

Figure 1: Immediate decision logic for exposure incidents involving lipophilic aromatic ketones.

[4]

Synthesis & Experimental Handling
Synthesis Context (Friedel-Crafts Acylation)
The primary route to this compound involves the reaction of 4-chlorobenzoyl chloride with

ethylbenzene.

Critical Insight: This reaction favors the para (4') position. Obtaining the ortho (2') isomer

requires careful catalyst selection (e.g., Zeolites or specific Lewis acids) or separation via

fractional distillation. The 2'-isomer has a lower boiling point than the 4'-isomer.

Reaction Workflow Diagram
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Figure 2: Synthetic workflow highlighting the separation requirement for the 2'-isomer.[5]

Handling Protocols
Solubility: Highly soluble in DCM, Ethyl Acetate, and Toluene. Insoluble in water.[6]

Protocol: When extracting, use Dichloromethane (DCM). The high density of DCM aids in

separating the organic layer from the aqueous aluminum salt sludge formed during

quenching.

Inert Atmosphere: While benzophenones are generally stable, the ethyl alkyl chain is

susceptible to slow benzylic oxidation over time.

Storage: Store under Nitrogen or Argon atmosphere at 2-8°C.

Emergency Response & Disposal
Fire Fighting Measures

Media: Dry chemical, CO₂, or alcohol-resistant foam.[7] Do NOT use water jet, as it will

scatter the lipophilic chemical.

Combustion Products: Emits toxic Hydrogen Chloride (HCl) gas and Carbon Monoxide (CO).

Full SCBA gear is mandatory.

Accidental Release (Spill Protocol)
Since the 2'-isomer is likely a viscous liquid/oil at room temperature:

Isolate: Evacuate area (15m radius).
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Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

Neutralize: No specific neutralization required, but wash the surface with an ethanolic soap

solution to solubilize residues.

Waste Disposal
Classification: Halogenated Organic Solvent Waste.

Method: High-temperature incineration with flue gas scrubbing (to capture HCl).

Prohibition: Never dispose of down the drain; highly toxic to aquatic life (LC50 estimated <

10 mg/L).

Quantitative Data Summary
Property Value / Estimate Rationale

Melting Point < 45°C (Predicted)

Ortho-substitution disrupts

crystal packing compared to

Para (MP ~80°C).

Boiling Point ~340°C (760 mmHg)
High molecular weight

aromatic ketone.

Flash Point > 110°C
Estimated based on

benzophenone analogs.

Density 1.15 - 1.20 g/cm³
Chlorine atom adds density

relative to water.

LogP (Octanol/Water) 4.8 ± 0.3
Highly lipophilic;

bioaccumulative potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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